![molecular formula C9H8N2O3 B109518 6-Hydroxy-7-methoxy-3,4-dihydroquinazolin-4-one CAS No. 179688-52-9](/img/structure/B109518.png)
6-Hydroxy-7-methoxy-3,4-dihydroquinazolin-4-one
Overview
Description
6-Hydroxy-7-methoxy-3,4-dihydroquinazolin-4-one is a chemical compound with the molecular weight of 192.17 . It is used as a reactant in the preparation of 4-anilinoquinazoline derivatives that have shown antitumor activities . It was also used as a reactant in the synthetic preparation of 2-arylbenzothiazoles as kinase inhibitors .
Molecular Structure Analysis
The IUPAC name of this compound is 6-hydroxy-7-methoxyquinazolin-4(3H)-one . The InChI code is 1S/C9H8N2O3/c1-14-8-3-6-5(2-7(8)12)9(13)11-4-10-6/h2-4,12H,1H3,(H,10,11,13) .Chemical Reactions Analysis
6-Hydroxy-7-methoxy-3,4-dihydroquinazolin-4-one is used as a reactant in the preparation of 4-anilinoquinazoline derivatives . It was also used as a reactant in the synthetic preparation of 2-arylbenzothiazoles as kinase inhibitors .Physical And Chemical Properties Analysis
The compound is a white to yellow to red crystal or powder . It has a molecular weight of 192.17 . The storage temperature is room temperature .Scientific Research Applications
Antitumor Activities
6-Hydroxy-7-methoxyquinazolin-4(1H)-one: has been utilized as a reactant in the synthesis of 4-anilinoquinazoline derivatives . These derivatives have demonstrated potential in antitumor activities, making the compound a valuable asset in cancer research .
Kinase Inhibition
This compound is also involved in the preparation of 2-arylbenzothiazoles , which are known as kinase inhibitors. Kinase inhibitors play a crucial role in targeted cancer therapies as they can interfere with specific kinases involved in tumor growth and progression .
Neuroprotective Agent Research
Related compounds, such as 5,7-dihydroxy-6-methoxy-2(4-phenoxyphenyl)-4H-chromene-4-one , have shown promise as neuroprotective agents. By extension, 6-Hydroxy-7-methoxyquinazolin-4(1H)-one could be researched for similar neuroprotective effects, potentially aiding in the treatment of neurodegenerative diseases .
Gefitinib Impurity Profiling
6-Hydroxy-7-methoxy-3,4-dihydroquinazolin-4-one: can be a by-product in the manufacturing process of Gefitinib, a drug used to treat non-small cell lung cancer. It serves as an impurity standard for quality control and assurance in pharmaceutical synthesis .
Organic Synthesis Reagent
Due to its reactive nature, this compound can be used as a standard reagent in various organic synthesis processes. Its properties allow it to participate in multiple types of chemical reactions, making it a versatile tool in synthetic chemistry .
Safety and Hazards
Mechanism of Action
Target of Action
It is used as a reactant in the preparation of 4-anilinoquinazoline derivatives , which are known to have antitumor activities . These derivatives often target the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase .
Mode of Action
Its derivatives, such as 4-anilinoquinazoline, are known to inhibit egfr tyrosine kinase, an enzyme that plays a crucial role in cell proliferation and survival . By inhibiting this enzyme, these compounds can potentially halt the growth of cancer cells .
Biochemical Pathways
Its derivatives are known to affect the egfr signaling pathway , which is involved in various cellular processes, including cell proliferation, differentiation, and survival .
Pharmacokinetics
It is slightly soluble in dmso and methanol , which could potentially influence its bioavailability.
Result of Action
Its derivatives have shown antitumor activities , suggesting that they may induce apoptosis or inhibit the proliferation of cancer cells .
Action Environment
It is known to be stable at room temperature , which could potentially influence its efficacy and stability.
properties
IUPAC Name |
6-hydroxy-7-methoxy-3H-quinazolin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c1-14-8-3-6-5(2-7(8)12)9(13)11-4-10-6/h2-4,12H,1H3,(H,10,11,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKZIRNNFVQCDSA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)N=CNC2=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20585329 | |
Record name | 6-Hydroxy-7-methoxyquinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20585329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Hydroxy-7-methoxy-3,4-dihydroquinazolin-4-one | |
CAS RN |
179688-52-9 | |
Record name | 6-Hydroxy-7-methoxy-4(3H)-quinazolinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=179688-52-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Hydroxy-7-methoxyquinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20585329 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hydroxyone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.